N-(3-azidopropyl)-3-(2,2-difluoro-12-thiophen-2-yl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanamide

Specification

• Molecular Formula: C19H19BF2N6OS
• Molecular Weight: 428.3 g/mol
• IUPAC Name: N-(3-azidopropyl)-3-(2,2-difluoro-12-thiophen-2-yl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanamide
• Standard InChI: InChI=1S/C19H19BF2N6OS/c21-20(22)27-14(7-9-19(29)24-10-2-11-25-26-23)4-5-15(27)13-16-6-8-17(28(16)20)18-3-1-12-30-18/h1,3-6,8,12-13H,2,7,9-11H2,(H,24,29)
• Standard InChI Key: ZPOKKCUBLPETSH-UHFFFAOYSA-N
• Canonical SMILES: [B-]1(N2C(=CC=C2C3=CC=CS3)C=C4[N+]1=C(C=C4)CCC(=O)NCCCN=[N+]=[N-])(F)F

Introduction

N-(3-azidopropyl)-3-(2,2-difluoro-12-thiophen-2-yl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanamide is a complex organic compound featuring multiple functional groups, including an azide group, a difluorinated thiophene moiety, and a boron-containing framework. This compound's unique structure suggests potential applications in medicinal chemistry and materials science due to its reactivity and potential biological activity.

Key Features:

• Azide Group: Known for its reactivity and utility in click chemistry.

• Difluorinated Thiophene: Enhances stability and lipophilicity.

• Boron-Containing Framework: Contributes to its potential applications in medicinal chemistry.

Chemical Descriptors:

Descriptor	Value
IUPAC Name	N-(3-azidopropyl)-3-(2,2-difluoro-12-thiophen-2-yl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanamide
InChI	InChI=1S/C19H19BF2N6OS/c21-20(22)27-14(7-9-19(29)24-10-2-11-25-26-23)4-5-15(27)13-16-6-8-17(28(16)20)18-3-1-12-30-18/h1,3-6,8,12-13H,2,7,9-11H2,(H,24,29)
Molecular Formula	C19H19BF2N6OS

Synthesis and Applications

The synthesis of this compound likely involves multiple steps, including the formation of the azide group and the incorporation of the difluorinated thiophene and boron-containing moieties. While specific synthesis protocols are not detailed in available literature, similar compounds often require careful control of reaction conditions to achieve the desired structure.

Potential Applications:

• Medicinal Chemistry: The compound's unique structure suggests potential pharmacological properties, although specific biological activity data may be limited.

• Materials Science: The presence of boron and fluorine could enhance its utility in materials applications.

Interaction Studies and Similar Compounds

Interaction studies are crucial for understanding how this compound interacts with biological targets. Similar compounds, such as those with azide functionalities or difluorinated structures, can provide insights into its potential biological activity.

Similar Compounds:

Compound Name	Key Features	Unique Aspects
N-(4-Azidobutyl)-N,N-dimethylacetamide	Azido group; acetamide backbone	Shorter carbon chain
5-Azido-N,N-diethylisobutyramide	Azido group; isobutyramide structure	Different amine substituents
1-Azidohexane	Simple azido alkane	Lacks complex functional groups